Cas no 2229079-77-8 ({1-2-(4-fluorophenyl)propylcyclopropyl}methanamine)

{1-[2-(4-Fluorophenyl)propyl]cyclopropyl}methanamine is a fluorinated cyclopropylamine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopropane ring adjacent to a methanamine group, offering conformational rigidity that may enhance binding affinity in biological systems. The 4-fluorophenyl moiety introduces electron-withdrawing properties, which can influence pharmacokinetic parameters such as metabolic stability and lipophilicity. This compound is of interest for the development of CNS-active agents or enzyme inhibitors due to its balanced steric and electronic characteristics. Suitable for exploratory synthesis, it serves as a versatile intermediate in the design of novel bioactive molecules. Handling requires standard laboratory precautions for amine-containing compounds.
{1-2-(4-fluorophenyl)propylcyclopropyl}methanamine structure
2229079-77-8 structure
Product Name:{1-2-(4-fluorophenyl)propylcyclopropyl}methanamine
CAS No:2229079-77-8
MF:C13H18FN
MW:207.287127017975
CID:6340120
PubChem ID:165759924
Update Time:2025-05-24

{1-2-(4-fluorophenyl)propylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine
    • 2229079-77-8
    • EN300-1769901
    • {1-[2-(4-fluorophenyl)propyl]cyclopropyl}methanamine
    • Inchi: 1S/C13H18FN/c1-10(8-13(9-15)6-7-13)11-2-4-12(14)5-3-11/h2-5,10H,6-9,15H2,1H3
    • InChI Key: WXMWGFZHVLPJHU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)CC1(CN)CC1

Computed Properties

  • Exact Mass: 207.142327740g/mol
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

{1-2-(4-fluorophenyl)propylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine

Research Brief on {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine (CAS: 2229079-77-8): Recent Advances and Applications

The compound {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine (CAS: 2229079-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological profile, and emerging applications in drug discovery.

Recent studies have highlighted the role of {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a modulator of central nervous system (CNS) targets. The compound's cyclopropylmethanamine core, combined with the 4-fluorophenyl moiety, suggests a high affinity for serotonin and dopamine receptors, making it a candidate for further investigation in neuropsychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine, emphasizing its scalability and purity under optimized conditions. The study reported a yield of over 85% using a modified reductive amination protocol, which is critical for industrial-scale production. Additionally, the compound's stability under physiological conditions was confirmed, supporting its viability for in vivo studies.

Pharmacological evaluations have revealed that {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine exhibits selective binding to the 5-HT2A receptor subtype, with an IC50 of 12 nM, as demonstrated in radioligand binding assays. This selectivity suggests potential applications in the treatment of conditions such as depression, anxiety, and schizophrenia, where 5-HT2A modulation is clinically relevant. However, further preclinical studies are required to assess its efficacy and safety profile.

Emerging applications of this compound also extend to the field of positron emission tomography (PET) imaging. A recent collaboration between academic and industrial researchers developed a fluorine-18 labeled derivative of {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine for use as a PET tracer. Preliminary results indicate high brain penetration and specific binding to serotonin receptors, offering a promising tool for studying CNS disorders in vivo.

Despite these advancements, challenges remain in the development of {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine-based therapeutics. Regulatory hurdles, potential off-target effects, and the need for comprehensive toxicology studies are critical considerations. Future research directions may include structure-activity relationship (SAR) studies to optimize selectivity and mitigate adverse effects, as well as clinical trials to validate its therapeutic potential.

In conclusion, {1-2-(4-fluorophenyl)propylcyclopropyl}methanamine (CAS: 2229079-77-8) represents a promising scaffold in chemical biology and drug discovery. Its unique pharmacological properties and versatility in applications underscore the need for continued research to unlock its full potential in addressing unmet medical needs.

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